Cas no 20514-41-4 (2,5-Dimethyl-2,4-hexadienedioic Acid)

2,5-Dimethyl-2,4-hexadienedioic Acid Properties

Names and Identifiers

• 2,5-Dimethyl-2,4-hexadienedioic Acid
• a,a-Dimethylmuconic acid
• A,A'-DIMETHYLMUCONIC ACID
• AS-76326
• (2E,4E)-2,5-dimethylhexa-2,4-dienedioicacid
• (2E, 4E)-2, 5-dimethylhexa-2, 4-dienedioic acid
• 2,4-Hexadienedioicacid,2,5-dimethyl-,(E,E)-(8ci,9ci)
• AKOS024285519
• .alpha.,.alpha.'-Dimethylmuconic acid
• 2,5-dimethylmuconic acid
• (2E,4E)-2,5-dimethylhexa-2,4-dienedioic acid
• 2,4-Hexadienedioic acid, 2,5-dimethyl-, (2E,4E)-
• alpha,alpha'-Dimethylmuconic acid
• 20514-41-4
• +Expand

• MDL： MFCD00014000
• InChIKey： HVMNFKUBOVSQCO-GGWOSOGESA-N
• Inchi： InChI=1S/C8H10O4/c1-5(7(9)10)3-4-6(2)8(11)12/h3-4H,1-2H3,(H,9,10)(H,11,12)/b5-3+,6-4+
• SMILES： C/C(=C\C=C(/C)\C(=O)O)/C(=O)O
• BRN： 1724400

Computed Properties

• Exact Mass: 170.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.058
• Heavy Atom Count: 12
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• LogP: 1.04820
• PSA: 74.60000
• Refractive Index: 1.527
• Boiling Point: 351°Cat760mmHg
• Melting Point: 220-222°C
• Flash Point: 180.3°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.245

2,5-Dimethyl-2,4-hexadienedioic Acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

2,5-Dimethyl-2,4-hexadienedioic Acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%